4-(4-Pyridyl)-3,5-difluoroaniline

• Molecular Formula: C11H8F2N2
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 3,5-difluoro-4-pyridin-4-ylaniline
• InChI: InChI=1S/C11H8F2N2/c12-9-5-8(14)6-10(13)11(9)7-1-3-15-4-2-7/h1-6H,14H2
• InChI Key: JTUIEMHIHHFHQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=C(C=C(C=C2F)N)F

Description

Chemical Structure: 4-(4-Pyridyl)-3,5-difluoroaniline consists of a benzene ring with two fluorine atoms at the 3- and 5-positions (meta positions relative to the amino group) and a 4-pyridyl substituent at the 4-position (para to the amino group). Its molecular formula is C₁₁H₇F₂N₃, with a molecular weight of 219.19 g/mol.

Applications: This compound is a key intermediate in pharmaceuticals and agrochemicals. Derivatives of 3,5-difluoroaniline are widely studied for antiviral, protease inhibitory, and herbicidal activities .

Adaptations may involve coupling reactions to introduce the pyridyl moiety .

Comparison with Similar Compounds

Fluorine Substitution Patterns :

• Di-Fluoroanilines :
  • 3,5-Difluoroaniline (9e) : Demonstrates high potency (IC₅₀ = 0.24 μM) due to synergistic electron-withdrawing effects at meta positions, enhancing target binding .
  • 2,4-Difluoroaniline (9d) : Inactive (IC₅₀ >25 μM), highlighting the criticality of meta-substitution .

Chlorine vs. Fluorine :

• 3,5-Dichloroaniline (9g) : Comparable activity to 3,5-difluoroaniline (IC₅₀ = 0.23 μM), suggesting halogen size and electronegativity influence potency minimally in this context .
• 2,4-Dichloroaniline (9f) : Inactive (IC₅₀ >25 μM), reinforcing the meta-substitution requirement .

Heterocyclic Substituents

• Pyridyl vs. Other Heterocycles: Purine Core (e.g., compound 34): Replacing triazine with a purine scaffold while retaining 3,5-difluoroaniline improved potency against trypanosomal proteases (IC₅₀ = 18 nM vs. 63 nM) . Pyrrolo-Pyridine Derivatives (e.g., S111): 3,5-Difluoroaniline linked to pyrrolo-pyridine (CAS 1203656-90-9) shows enhanced solubility and target engagement due to the pyridine ring’s hydrogen-bonding capacity .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Solubility	LogP	Key Substituents
3,5-Difluoroaniline	129.11	Low	1.8	-NH₂, 3-F, 5-F
4-(4-Pyridyl)-3,5-difluoroaniline	219.19	Moderate (DMSO)	2.5	-NH₂, 3-F, 5-F, 4-pyridyl
3,5-Dichloroaniline	162.02	Very Low	2.7	-NH₂, 3-Cl, 5-Cl

Notes:

• Chlorine’s larger atomic size increases LogP more significantly than fluorine, which may affect pharmacokinetics .

Research Findings and Data Tables

Table 1: Inhibitory Activity of Aniline Derivatives Against Coronaviruses

Compound	Substituents	IC₅₀ (μM)	Reference
9a	2-Fluoro	>25
9b	3-Fluoro	1.4
9e	3,5-Difluoro	0.24
9g	3,5-Dichloro	0.23

Table 2: Potency of 3,5-Difluoroaniline Derivatives in Protease Inhibition

Compound	Scaffold	Target	IC₅₀ (nM)	Reference
29	Triazine nitrile	Cruzain	63
34	Purine nitrile	Cruzain	18
S111	Pyrrolo-pyridine	MAP4K1	N/A